Cas no 2228663-17-8 (3-difluoro(phenyl)methylbut-3-en-1-amine)

• Product Name: 3-difluoro(phenyl)methylbut-3-en-1-amine
• CAS No: 2228663-17-8
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6300612
• PubChem ID: 165783762
• Update Time: 2025-07-21

3-difluoro(phenyl)methylbut-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-difluoro(phenyl)methylbut-3-en-1-amine
• EN300-1862282
• 3-[difluoro(phenyl)methyl]but-3-en-1-amine
• 2228663-17-8

• Inchi： 1S/C11H13F2N/c1-9(7-8-14)11(12,13)10-5-3-2-4-6-10/h2-6H,1,7-8,14H2
• InChI Key： REDNPNPHMZPWKN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C(=C)CCN)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-difluoro(phenyl)methylbut-3-en-1-amine

Comprehensive Introduction to 3-Difluoro(phenyl)methylbut-3-en-1-amine (CAS No. 2228663-17-8)

3-Difluoro(phenyl)methylbut-3-en-1-amine (CAS No. 2228663-17-8) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound's structure features a difluoromethylphenyl group attached to a but-3-en-1-amine backbone, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of fluorinated bioactive molecules, which are known for their enhanced metabolic stability and bioavailability.

The growing interest in fluorinated compounds like 3-Difluoro(phenyl)methylbut-3-en-1-amine can be attributed to the "fluorine boom" in medicinal chemistry. Fluorine incorporation often improves a molecule's lipophilicity, membrane permeability, and resistance to enzymatic degradation. This has led to a surge in searches for terms such as "fluorine in drug design", "difluoromethyl applications", and "CAS 2228663-17-8 uses". The compound's CAS number (2228663-17-8) is frequently queried in scientific databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in organic synthesis is the efficient introduction of difluoromethyl groups into complex molecules. 3-Difluoro(phenyl)methylbut-3-en-1-amine serves as a valuable building block for this purpose, enabling the synthesis of fluorinated analogs of known drugs. For instance, its but-3-en-1-amine moiety allows for further functionalization via click chemistry or cross-coupling reactions, which are highly sought-after techniques in modern synthetic workflows. Searches for "amine-functionalized fluorinated compounds" and "CAS 2228663-17-8 synthesis" highlight the demand for practical synthetic routes.

In addition to pharmaceutical applications, 3-Difluoro(phenyl)methylbut-3-en-1-amine has potential uses in agrochemicals. The difluoromethylphenyl group is a common motif in pesticides and herbicides due to its ability to modulate biological activity. This aligns with the increasing global focus on sustainable agriculture and the development of next-generation crop protection agents. Keywords like "fluorinated agrochemicals" and "phenylmethylbutenamine derivatives" are trending in academic and industrial circles, underscoring the compound's multidisciplinary appeal.

From a material science perspective, the incorporation of fluorine atoms into polymers and small molecules can alter their physical properties, such as thermal stability and solubility. 3-Difluoro(phenyl)methylbut-3-en-1-amine could be leveraged to design fluorinated monomers for specialty polymers, catering to industries like electronics and coatings. This connects to popular search queries such as "fluorine in material science" and "CAS 2228663-17-8 material applications", reflecting the compound's broad utility.

Quality control and analytical characterization are critical for 3-Difluoro(phenyl)methylbut-3-en-1-amine, given its specialized applications. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure purity and consistency. Researchers often search for "CAS 2228663-17-8 analytical methods" and "difluoromethyl compound characterization", emphasizing the need for reliable protocols.

In summary, 3-Difluoro(phenyl)methylbut-3-en-1-amine (CAS No. 2228663-17-8) is a promising compound with diverse applications across pharmaceuticals, agrochemicals, and materials. Its fluorinated structure and amine functionality make it a valuable asset in synthetic chemistry, addressing contemporary challenges in drug design and sustainable technology. As interest in fluorine chemistry continues to rise, this compound is poised to play a pivotal role in innovation.